2-Amino-4-(2-methyl-1,3-dioxolan-2-yl)phenol

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 2-amino-4-(2-methyl-1,3-dioxolan-2-yl)phenol
• InChI: InChI=1S/C10H13NO3/c1-10(13-4-5-14-10)7-2-3-9(12)8(11)6-7/h2-3,6,12H,4-5,11H2,1H3
• InChI Key: GBIDVRVZDCDMNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C2=CC(=C(C=C2)O)N

Description

2-Amino-4-(2-methyl-1,3-dioxolan-2-yl)phenol is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 4-(2-methyl-1,3-dioxolan-2-yl)-2-nitrophenol D129 (2.40 g, 10.66 mmol), cyclohexene (4.38 g, 53.3 mmol) and 10% palladium on carbon (0.227 g, 0.213 mmol) in ethanol (75 mL) was heated to reflux for 6 hr under argon. The mixture was cooled to rt and the catalyst was removed by filtration through celite. The filtrate was concentrated to dryness in vacuo and the reside dissolved in 10% MeOH in DCM (20 mL) and passed through a SCX-2 cartridge (25 g) which was then eluted with further 10% MeOH in DCM to wash through any unreacted starting material and then with 2M ammonia in MeOH. The basic eluate was concentrated under vacuum to give the title compound as a yellow-brown solid (1.58 g, 76%).